Latanoprost Acid-d4
Latanoprost Acid-d4
Latanoprost (free acid)-d4 (Lat-FA-d4) contains four deuterium atoms at the 3, 3, 4, and 4 positions. It is intended for use as an internal standard for the quantification of Lat-FA by GC- or LC-mass spectrometry. Latanoprost is an F-series prostaglandin (PG) analog which has been approved for use as an ocular hypotensive drug. It is the isopropyl ester of a PGF2α analog containing an aromatic group (17-phenyl) in the ω-chain. As an isopropyl ester, latanoprost acts as a prodrug which is converted to Lat-FA by endogenous esterase enzymes. Lat-FA is a potent FP receptor agonist with an EC50 value of 3.6 nM for human FP receptors, which is twice the potency of PGF2α and more than 200 times more potent latanoprost. The efficacy of PG analog esters for the treatment of glaucoma correlates closely with the FP receptor binding affinity of the free acid. However, Lat-FA is more irritating and less effective than the prodrug latanoprost when applied directly to the eyes of human glaucoma patients.
Brand Name:
Vulcanchem
CAS No.:
1224443-47-3
VCID:
VC0048201
InChI:
InChI=1S/C23H34O5/c24-18(13-12-17-8-4-3-5-9-17)14-15-20-19(21(25)16-22(20)26)10-6-1-2-7-11-23(27)28/h1,3-6,8-9,18-22,24-26H,2,7,10-16H2,(H,27,28)/b6-1-/t18-,19+,20+,21-,22+/m0/s1/i2D2,7D2
SMILES:
C1C(C(C(C1O)CC=CCCCC(=O)O)CCC(CCC2=CC=CC=C2)O)O
Molecular Formula:
C23H34O5
Molecular Weight:
394.544
Latanoprost Acid-d4
CAS No.: 1224443-47-3
Reference Standards
VCID: VC0048201
Molecular Formula: C23H34O5
Molecular Weight: 394.544
| CAS No. | 1224443-47-3 |
|---|---|
| Product Name | Latanoprost Acid-d4 |
| Molecular Formula | C23H34O5 |
| Molecular Weight | 394.544 |
| IUPAC Name | (Z)-3,3,4,4-tetradeuterio-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C23H34O5/c24-18(13-12-17-8-4-3-5-9-17)14-15-20-19(21(25)16-22(20)26)10-6-1-2-7-11-23(27)28/h1,3-6,8-9,18-22,24-26H,2,7,10-16H2,(H,27,28)/b6-1-/t18-,19+,20+,21-,22+/m0/s1/i2D2,7D2 |
| Standard InChIKey | HNPFPERDNWXAGS-GPPKKVIBSA-N |
| SMILES | C1C(C(C(C1O)CC=CCCCC(=O)O)CCC(CCC2=CC=CC=C2)O)O |
| Appearance | Assay:≥99% deuterated forms (d1-d4)A solution in methyl acetate |
| Description | Latanoprost (free acid)-d4 (Lat-FA-d4) contains four deuterium atoms at the 3, 3, 4, and 4 positions. It is intended for use as an internal standard for the quantification of Lat-FA by GC- or LC-mass spectrometry. Latanoprost is an F-series prostaglandin (PG) analog which has been approved for use as an ocular hypotensive drug. It is the isopropyl ester of a PGF2α analog containing an aromatic group (17-phenyl) in the ω-chain. As an isopropyl ester, latanoprost acts as a prodrug which is converted to Lat-FA by endogenous esterase enzymes. Lat-FA is a potent FP receptor agonist with an EC50 value of 3.6 nM for human FP receptors, which is twice the potency of PGF2α and more than 200 times more potent latanoprost. The efficacy of PG analog esters for the treatment of glaucoma correlates closely with the FP receptor binding affinity of the free acid. However, Lat-FA is more irritating and less effective than the prodrug latanoprost when applied directly to the eyes of human glaucoma patients. |
| Synonyms | (5Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoic-d4 Acid; 13,14-Dihydro-17-phenyl-18,19,20-trinor-PGF2α-d4; PhXA 85-d4; Latanoprost Related Compound E USP-d4 |
| PubChem Compound | 131668296 |
| Last Modified | Nov 11 2021 |
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